Cas no 93940-91-1 (4-bromo-3-methylpyrocatechol)

• Product Name: 4-bromo-3-methylpyrocatechol
• CAS No: 93940-91-1
• MF: C₇H₇BrO₂
• MW: 203.033281564713
• CID: 876716
• PubChem ID: 3022990
• Update Time: 2025-04-19

4-bromo-3-methylpyrocatechol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-methylpyrocatechol
• 4-bromo-3-methylbenzene-1,2-diol
• SCHEMBL5872088
• 1,2-Benzenediol, 4-bromo-3-methyl-
• EINECS 300-489-3
• DTXSID90916989
• 93940-91-1
• NS00063985

• Inchi： 1S/C7H7BrO2/c1-4-5(8)2-3-6(9)7(4)10/h2-3,9-10H,1H3
• InChI Key： SSIOQROWLGWJAH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C)O)O

Computed Properties

• Exact Mass: 201.963
• Monoisotopic Mass: 201.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.709
• Boiling Point: 288.4°C at 760 mmHg
• Flash Point: 128.2°C
• Refractive Index: 1.635